Cas no 2171549-72-5 (5-(3-ethyl-3-hydroxyazetidin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid)

• Product Name: 5-(3-ethyl-3-hydroxyazetidin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid
• CAS No: 2171549-72-5
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6112602
• PubChem ID: 165548233
• Update Time: 2025-07-18

5-(3-ethyl-3-hydroxyazetidin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-ethyl-3-hydroxyazetidin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid
• 2171549-72-5
• EN300-1492057
• 5-(3-ethyl-3-hydroxyazetidin-1-yl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid

• Inchi： 1S/C25H28N2O6/c1-2-25(32)14-27(15-25)23(30)21(11-12-22(28)29)26-24(31)33-13-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,20-21,32H,2,11-15H2,1H3,(H,26,31)(H,28,29)
• InChI Key： KYAAGKJBWRGKOI-UHFFFAOYSA-N
• SMILES： OC1(CC)CN(C(C(CCC(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 116Ų

Additional information on 5-(3-ethyl-3-hydroxyazetidin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid

Introduction to 5-(3-ethyl-3-hydroxyazetidin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic Acid (CAS No. 2171549-72-5)

5-(3-ethyl-3-hydroxyazetidin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its Chemical Abstracts Service (CAS) number 2171549-72-5, represents a convergence of advanced chemical synthesis and biological activity, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound is characterized by a complex arrangement of functional groups, including an azetidinone ring, an amino group protected by a (9H-fluoren-9-yl)methoxycarbonyl moiety, and a carboxylic acid derivative. Such structural features not only contribute to its unique chemical properties but also open up possibilities for diverse biological interactions. The presence of the 3-ethyl-3-hydroxyazetidin-1-yl substituent suggests potential roles in modulating enzyme activities or binding to specific biological targets, which are critical considerations in drug design.

In recent years, there has been growing interest in compounds that incorporate heterocyclic scaffolds, such as azetidinones, due to their demonstrated efficacy in various pharmacological contexts. The azetidinone core is particularly noteworthy for its ability to engage with biological systems in multiple ways, including inhibition of proteases and kinase enzymes. This makes it a valuable scaffold for developing novel therapeutic agents targeting a range of diseases.

The (9H-fluoren-9-yl)methoxycarbonyl group in the molecule serves as a protecting group for the amino function, ensuring stability during synthetic processes while maintaining the compound's reactivity for subsequent derivatization. This protective strategy is commonly employed in medicinal chemistry to prevent unwanted side reactions and to facilitate controlled modifications. The fluroenyl moiety itself is known for its enhanced solubility and metabolic stability, which are desirable attributes in drug candidates.

The carboxylic acid derivative at the C5 position introduces another layer of functionality, allowing for further derivatization into esters or amides, which can influence the compound's pharmacokinetic properties. Such modifications are often explored to optimize bioavailability, tissue distribution, and duration of action—key factors in drug development.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to more efficiently identify promising candidates like 5-(3-ethyl-3-hydroxyazetidin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid. These methods allow for the rapid assessment of molecular interactions and can help predict biological activity with greater accuracy. The integration of machine learning algorithms has further accelerated the process by identifying patterns in molecular structures that correlate with specific biological responses.

One particularly exciting area of research involves the exploration of this compound's potential as an inhibitor of proteases involved in inflammatory pathways. Proteases such as matrix metalloproteinases (MMPs) and cathepsins have been implicated in various pathological conditions, including cancer progression and autoimmune diseases. By targeting these enzymes, compounds like 5-(3-ethyl-3-hydroxyazetidin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid may offer novel therapeutic strategies.

Additionally, the fluorenylmethoxycarbonyl protecting group has been shown to enhance the compound's binding affinity to certain receptors due to its rigid aromatic structure. This property is particularly relevant in designing small-molecule inhibitors that require precise spatial orientation within the binding site. The combination of these features makes this compound a versatile tool for drug discovery.

In vitro studies have begun to uncover promising preliminary data regarding the biological activity of this compound. Initial assays suggest that it may exhibit inhibitory effects on specific enzymes linked to inflammation and cell proliferation. These findings align with current trends in pharmaceutical research, where there is a strong emphasis on developing targeted therapies with minimal off-target effects.

The synthesis of such complex molecules represents a significant challenge in organic chemistry but also offers opportunities for innovation. Modern synthetic methodologies have enabled chemists to construct intricate molecular frameworks with high precision, often using transition-metal-catalyzed reactions that improve efficiency and yield. The development of novel synthetic routes not only accelerates drug discovery but also contributes to the broader field of synthetic organic chemistry.

As research continues, it is anticipated that additional derivatives of 5-(3ethyl3hydroxyazetidin1yl)4(({9Hfluorenylmethoxycarbonyl}amino)5oxopentanoic acid will be explored to fine-tune their pharmacological profiles. By systematically modifying functional groups or introducing new moieties, researchers can optimize potency, selectivity, and pharmacokinetic properties. Such iterative design processes are fundamental to translating laboratory discoveries into viable therapeutic options.

The role of computational modeling in predicting how modifications will affect biological activity cannot be overstated. Advanced software tools allow researchers to simulate molecular interactions at an atomic level, providing insights into how changes in structure will influence binding affinity and metabolic stability. This predictive capability significantly reduces the time and resources required for experimental validation.

In conclusion,5-(3ethyl3hydroxyazetidin1yl)4(({9Hfluorenylmethoxycarbonyl}amino)5oxopentanoic acid (CAS No. 2171549725) stands as a testament to the progress being made in pharmaceutical chemistry. Its unique structural features offer potential applications across multiple therapeutic areas, particularly those involving enzyme inhibition and modulation of inflammatory pathways. As research advances and new methodologies emerge,this compound will undoubtedly continue to be a subject of interest for scientists seeking innovative solutions to complex medical challenges.